Cas no 1464157-77-4 (Ethyl 2-(1,3-dimethylpyrazol-4-yl)-2-oxoacetate)

• Product Name: Ethyl 2-(1,3-dimethylpyrazol-4-yl)-2-oxoacetate
• CAS No: 1464157-77-4
• MF: C₉H₁₂N₂O₃
• MW: 196.203182220459
• CID: 2136361
• Update Time: 2023-08-04

Ethyl 2-(1,3-dimethylpyrazol-4-yl)-2-oxoacetate Chemical and Physical Properties

Names and Identifiers

• ethyl 2-(1,3-dimethyl-1H-pyrazol-4-yl)-2-oxoacetate
• Ethyl 2-(1,3-dimethylpyrazol-4-yl)-2-oxoacetate

• Inchi： 1S/C9H12N2O3/c1-4-14-9(13)8(12)7-5-11(3)10-6(7)2/h5H,4H2,1-3H3
• InChI Key： YMXVLFSILNQJMR-UHFFFAOYSA-N
• SMILES： O(CC)C(C(C1=CN(C)N=C1C)=O)=O

Computed Properties

• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 14
• Rotatable Bond Count: 4
• Complexity: 242
• Topological Polar Surface Area: 61.2